4-({1-[(3-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]-2-piperazinyl}carbonyl)morpholine

• IUPAC Name: [1-(3-methyl-1-propylpyrazole-4-carbonyl)piperazin-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C17H27N5O3/c1-3-5-21-12-14(13(2)19-21)16(23)22-6-4-18-11-15(22)17(24)20-7-9-25-10-8-20/h12,15,18H,3-11H2,1-2H3
• InChI Key: FQIDFCBQJYAQFH-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)C)C(=O)N2CCNCC2C(=O)N3CCOCC3
• Molecular Formula: C17H27N5O3
• Molecular Weight: 349.4 g/mol

Description

The compound “4-({1-[(3-methyl-1-propyl-1H-pyrazol-4-yl)carbonyl]-2-piperazinyl}carbonyl)morpholine” is a complex organic molecule that contains several functional groups including a pyrazole ring, a piperazine ring, and a morpholine ring. These functional groups are common in many pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The pyrazole ring is a five-membered ring with two nitrogen atoms, the piperazine ring is a six-membered ring with two nitrogen atoms, and the morpholine ring is a six-membered ring with one nitrogen and one oxygen atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the carbonyl groups. The nitrogen atoms in the pyrazole and piperazine rings could potentially act as nucleophiles in reactions. The carbonyl groups could be involved in a variety of reactions, including nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the polarity of the molecule, the presence of hydrogen bonding sites, and the stability of the heterocyclic rings.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

The study of complex organic molecules like this one is an active area of research in medicinal chemistry and drug discovery. Future research could involve studying the biological activity of this compound, optimizing its structure for improved activity or selectivity, or investigating its mechanism of action.